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In the landscape of medicinal chemistry, the pyrazole nucleus stands as a "privileged
scaffold"—a molecular framework that consistently appears in a multitude of biologically active
compounds.[1][2] Its unique electronic properties and ability to act as a versatile
pharmacophore have led to its incorporation into numerous clinically approved drugs, targeting
a wide array of diseases from cancer to inflammation and neurological disorders.[3][4][5] This
guide focuses on a specific, novel derivative, 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-
ol, a molecule that synergistically combines the therapeutic potential of the N-methylpyrazole
core with the proven 3-amino-1-propanol side chain, a key structural motif in various CNS-
active agents.[6][7][8]

While a dedicated CAS (Chemical Abstracts Service) number for this precise molecule is not
broadly listed in public databases, its constituent parts and the straightforward synthetic
strategies to access it make it a compound of significant interest for research and development.
This document provides a comprehensive technical overview, from its rational synthesis to its
potential applications, designed for researchers, scientists, and professionals in the field of
drug development.

Physicochemical and Structural Data
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A precise experimental characterization is pending synthesis and analysis. However, based on
its chemical structure, we can tabulate its core physicochemical properties.

Property Value

Molecular Formula C7H13Ns0

Molecular Weight 155.20 g/mol

IUPAC Name zI—Amino—l—(l—methyl—lH—pyrazol—4—y|)propan—1—
Canonical SMILES CN1C=C(C=N1)C(O)CCN

Predicted LogP -0.5t00.5

Hydrogen Bond Donors 3 (amine and hydroxyl)

Hydrogen Bond Acceptors 4 (amine, hydroxyl, and pyrazole nitrogens)

Proposed Synthesis and Mechanistic Rationale

The synthesis of 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol can be efficiently
achieved via a robust and well-documented two-step sequence. This pathway leverages the
versatility of the key starting material, 1-methyl-1H-pyrazole-4-carbaldehyde (CAS No: 25016-
11-9), a readily available intermediate used in pharmaceutical synthesis.[9][10][11] The chosen
route involves a classic nitroaldol (Henry) reaction followed by a chemoselective reduction.

Synthetic Workflow Overview
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Step 1: Henry (Nitroaldol) Reaction
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(Final Product)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of the target compound.

Step 1: The Henry Reaction

The Henry reaction is a classic C-C bond-forming reaction that involves the base-catalyzed
addition of a nitroalkane to an aldehyde or ketone.[12][13] This reaction is exceptionally useful
as the resulting [3-nitro alcohol can be readily converted into other valuable functional groups,
most notably the corresponding 3-amino alcohol.[12]

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b13154018/docs?utm_src=pdf-body-img#introduction-a-privileged-scaffold-for-modern-drug-discovery
https://en.wikipedia.org/wiki/Henry_reaction
https://www.organic-chemistry.org/namedreactions/henry-reaction.shtm
https://en.wikipedia.org/wiki/Henry_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13154018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Mechanism: The reaction is initiated by the deprotonation of nitroethane at the a-carbon by a
base, forming a nucleophilic nitronate anion. This anion then attacks the electrophilic
carbonyl carbon of 1-methyl-1H-pyrazole-4-carbaldehyde. The resulting (3-nitro alkoxide is
subsequently protonated by the solvent or upon workup to yield the [3-nitro alcohol
intermediate. All steps in the Henry reaction are reversible.[12]

Step 2: Reduction of the Nitro Group

The nitro group of the intermediate is a versatile precursor to an amine and can be reduced

using several methods. Catalytic hydrogenation is often the method of choice due to its high

efficiency and clean reaction profile.

Mechanism: The most common method is catalytic hydrogenation using hydrogen gas and a
metal catalyst such as Raney Nickel or Palladium on Carbon (Pd/C).[14][15] The nitro group
is reduced to the corresponding primary amine without affecting the pyrazole ring or the
secondary alcohol. Other reagents like iron in acetic acid or sodium borohydride in the
presence of a transition metal catalyst can also be employed.[15][16]

Experimental Protocols

The following protocols are provided as a robust starting point for laboratory synthesis.

Protocol 1: Synthesis of 3-Nitro-1-(1-methyl-1H-pyrazol-
4-yl)propan-1-ol

Reaction Setup: To a solution of 1-methyl-1H-pyrazole-4-carbaldehyde (1.0 eq) in ethanol (5
mL per mmol of aldehyde) in a round-bottom flask, add nitroethane (1.5 eq).

Catalyst Addition: Cool the mixture to O °C in an ice bath. Slowly add triethylamine (0.2 eq)
dropwise while stirring.

Reaction Execution: Allow the reaction to warm to room temperature and stir for 12-24 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting
aldehyde is consumed.

Workup and Isolation: Once complete, concentrate the reaction mixture under reduced
pressure. Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution
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of ammonium chloride, followed by brine. Dry the organic layer over anhydrous sodium
sulfate, filter, and concentrate in vacuo.

Purification: Purify the crude product by column chromatography on silica gel (e.g., using a
hexane/ethyl acetate gradient) to yield the pure (-nitro alcohol intermediate.

Protocol 2: Synthesis of 3-Amino-1-(1-methyl-1H-
pyrazol-4-yl)propan-1-ol

Reaction Setup: Dissolve the purified nitro alcohol intermediate from Protocol 1 (1.0 eq) in
methanol or ethanol in a hydrogenation vessel.

Catalyst Addition: Carefully add Raney Nickel (approx. 10% by weight, washed with the
reaction solvent) to the solution under an inert atmosphere (e.g., argon or nitrogen).

Reaction Execution: Pressurize the vessel with hydrogen gas (typically 50-100 psi) and stir
vigorously at room temperature for 4-8 hours. The reaction is often exothermic and may
require initial cooling.

Workup and Isolation: Monitor the reaction by TLC. Upon completion, carefully vent the
hydrogen gas and purge the vessel with an inert gas. Filter the reaction mixture through a
pad of Celite® to remove the catalyst, washing the pad thoroughly with the solvent.

Purification: Concentrate the filtrate under reduced pressure to yield the crude amino
alcohol. If necessary, further purification can be achieved by recrystallization or column
chromatography to afford the final product.

Characterization and Quality Control

The identity and purity of the synthesized compound must be confirmed through standard

analytical techniques.
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Analysis Technique Expected Results

Signals corresponding to the pyrazole ring

protons, the N-methyl group, the methine proton

1H NMR _ _
(CH-OH), and the diastereotopic methylene
protons of the propanol chain.
Resonances for all seven unique carbon atoms,
13C NMR including those of the pyrazole ring, the N-

methyl group, and the propanol side chain.

A prominent ion peak corresponding to the

Mass Spectrometry (ESI+)
protonated molecule [M+H]* at m/z 156.11.

A single major peak indicating high purit
HPLC g Jor p g high purity
(typically >95%).

Potential Applications in Drug Discovery and
Development

The molecular architecture of 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol suggests
significant potential in several therapeutic areas, primarily due to the well-documented activities
of its core components.

Kinase Inhibition

The aminopyrazole scaffold is a cornerstone in the development of kinase inhibitors.[3] Kinases
are critical enzymes in cellular signaling pathways, and their dysregulation is a hallmark of
cancer. The N-methylpyrazole can serve as a hinge-binding motif, while the aminopropanol
side chain can be functionalized to interact with solvent-exposed regions or allosteric pockets
of the enzyme, enhancing both potency and selectivity.

Kinase Active Site

N-Methylpyrazole

: : : H-Bonding ATP Binding Pocket | Hinge Region | Solvent Frona
Aminopropanol Side Chain Solvent Interactions
(Improves Selectivity)
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Caption: Binding model of the pyrazole scaffold in a kinase active site.

Anti-inflammatory and Analgesic Agents

Many pyrazole derivatives exhibit potent anti-inflammatory and analgesic properties.[4][5] This
activity is often mediated through the inhibition of enzymes like cyclooxygenases (COX) or
signaling proteins in inflammatory pathways. The structural features of the target molecule
make it a candidate for investigation in models of pain and inflammation.

CNS-Active Compounds

The 3-amino-1-propanol moiety is found in several drugs with activity in the central nervous
system (CNS), including antidepressants.[7][8] This scaffold can interact with neurotransmitter
transporters or receptors. The combination with the pyrazole ring, which can also contribute to
CNS activity, makes this compound a compelling candidate for screening in neurological and
psychiatric disease models.

Safety and Handling

As a novel research chemical, 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol should be
handled with appropriate care in a laboratory setting.

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab
coat, and chemical-resistant gloves.

« Handling: Handle in a well-ventilated area or a fume hood to avoid inhalation of any potential
dust or vapors.

e Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.

 Toxicity: The toxicological properties have not been fully investigated. Assume the compound
is potentially hazardous and avoid direct contact, ingestion, and inhalation.

Conclusion and Future Outlook
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3-Amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol represents a promising molecular scaffold
at the intersection of proven pharmacophores. Its straightforward and scalable synthesis allows
for the generation of material for comprehensive biological evaluation. The inherent versatility
of the aminopropanol side chain offers a prime handle for further chemical modification,
enabling the rapid exploration of structure-activity relationships (SAR) and the development of
libraries for high-throughput screening. Future research should focus on its synthesis,
characterization, and evaluation in relevant biological assays to unlock its full therapeutic
potential in oncology, inflammation, and neuroscience.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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